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Compound of Interest

Compound Name: Brl 55834

Cat. No.: B1667808 Get Quote

Essential Safety and Handling Guide for BRL
55834
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the

handling and disposal of BRL 55834, a potent potassium channel activator. The following

procedural guidance is intended to ensure the safe use of this compound in a laboratory

setting.

Personal Protective Equipment (PPE)
Due to the absence of a publicly available, substance-specific Safety Data Sheet (SDS) for

BRL 55834, a conservative approach to personal protection is paramount. The following PPE

is mandatory when handling BRL 55834 in solid (powder) or solution form.
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PPE Category Item Specification

Eye and Face Protection Safety Goggles

Must provide a complete seal

around the eyes to protect

against splashes.

Face Shield

To be worn in addition to safety

goggles when there is a

significant risk of splashing.

Hand Protection Chemical-resistant gloves

Nitrile gloves are the minimum

requirement. Consider double-

gloving for enhanced

protection.

Body Protection Laboratory Coat
Fully fastened, with tight-fitting

cuffs.

Respiratory Protection Fume Hood

All handling of solid BRL

55834 and preparation of stock

solutions must be conducted in

a certified chemical fume hood.

Operational Plan: Handling and Storage
Strict adherence to the following procedures is necessary to minimize exposure risk and

maintain the integrity of the compound.

Receiving and Inspection:
Upon receipt, visually inspect the container for any signs of damage or leakage.

Verify that the container is clearly labeled with the compound name (BRL 55834) and CAS

number (131899-25-7).

Storage:
Store BRL 55834 in a cool, dry, and well-ventilated area.

Keep the container tightly sealed to prevent contamination.
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For long-term storage of the powder, a temperature of -20°C is recommended.

Stock solutions in solvents like DMSO should be stored at -80°C for up to one year.[1]

Preparation of Stock Solutions:
All work must be performed in a chemical fume hood.

Ensure all glassware is clean and dry.

Use a calibrated balance to weigh the powdered compound.

Slowly add the desired solvent (e.g., DMSO) to the powder to the required concentration.

MedKoo Biosciences provides a table for preparing stock solutions at various

concentrations.[2]

Disposal Plan
All waste materials contaminated with BRL 55834 must be treated as hazardous chemical

waste.

Waste Type Disposal Procedure

Solid Waste

Collect in a designated, sealed, and clearly

labeled hazardous waste container. This

includes contaminated gloves, weighing paper,

and pipette tips.

Liquid Waste

Collect all unused solutions and solvent washes

in a sealed and labeled hazardous waste

container. Do not pour down the drain.

Empty Containers

Triple rinse with a suitable solvent. The rinsate

must be collected as hazardous liquid waste.

Deface the label on the empty container before

disposal in accordance with institutional

guidelines.
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Experimental Protocols
While specific experimental protocols will vary, the following general guidelines should be

followed when working with BRL 55834, which acts as a potassium channel activator.

In Vitro Assays (e.g., cell-based assays):
Cell Culture: Culture the desired cell line (e.g., smooth muscle cells) to the appropriate

confluence in a multi-well plate.

Compound Preparation: Prepare serial dilutions of the BRL 55834 stock solution in the

appropriate cell culture medium.

Treatment: Remove the existing medium from the cells and add the medium containing the

different concentrations of BRL 55834. Include appropriate vehicle controls (e.g., DMSO).

Incubation: Incubate the cells for the desired time period under controlled conditions (e.g.,

37°C, 5% CO2).

Analysis: Perform the desired assay to measure the effect of BRL 55834, such as measuring

changes in membrane potential, ion flux, or downstream signaling events.

Signaling Pathway
BRL 55834 is a potassium channel activator, with evidence suggesting it acts on ATP-sensitive

potassium (KATP) channels.[3][4] The activation of these channels in smooth muscle cells

leads to the following signaling cascade:

BRL 55834 ATP-Sensitive K+ Channel (KATP)Activates Membrane HyperpolarizationIncreases K+ Efflux Voltage-Gated Ca2+ ChannelsInactivates Decreased Intracellular Ca2+Reduces Ca2+ Influx Myosin Light Chain Kinase (MLCK) ActivityDecreases Smooth Muscle RelaxationLeads to

Click to download full resolution via product page

Caption: Signaling pathway of BRL 55834 in smooth muscle cells.

This pathway illustrates how BRL 55834-induced activation of KATP channels leads to

membrane hyperpolarization, a decrease in intracellular calcium, and ultimately, smooth
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muscle relaxation. This mechanism of action underlies its potential as a bronchodilator.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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